6-chloro-2-(difluoromethyl)pyrimidin-4-amine
Overview
Description
6-Chloro-2-(difluoromethyl)pyrimidin-4-amine, commonly referred to as 6-CFMPA, is a synthetic compound with a wide range of applications in scientific research. Its unique properties make it a useful tool for studying various biochemical and physiological processes.
Scientific Research Applications
6-CFMPA has been used in a variety of scientific research applications. It has been used to study the structure and function of enzymes, to study the biochemical pathways involved in various biological processes, and to study the effects of various drugs on biological systems. It has also been used to study the effects of various environmental factors on cell growth and development.
Mechanism of Action
The mechanism of action of 6-CFMPA is not yet fully understood. However, it is believed that 6-CFMPA binds to proteins, enzymes, and other molecules in the cell, forming a complex that modulates the activity of the target molecule. This complex then affects the biochemical pathways involved in various biological processes.
Biochemical and Physiological Effects
6-CFMPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit certain enzyme activities, modulate the activity of certain hormones, and affect the expression of certain genes. Additionally, 6-CFMPA has been shown to have an anti-inflammatory effect and to modulate the immune response.
Advantages and Limitations for Lab Experiments
6-CFMPA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, is relatively stable, and has a wide range of applications. Additionally, it can be used in a variety of different experimental settings. However, there are some limitations to its use. For example, it is not very water soluble and can be toxic in large doses.
Future Directions
There are several potential future directions for the use of 6-CFMPA. It could be used to develop novel drugs for treating various diseases and disorders. Additionally, it could be used to study the effects of various environmental factors on cell growth and development. Finally, it could be used to study the effects of various drugs on biological systems.
Synthesis Methods
6-CFMPA can be synthesized from a variety of starting materials. One of the most commonly used methods for synthesizing 6-CFMPA is the reaction of 2,4-difluorophenyl isocyanate with 6-chloropyrimidine in the presence of a base such as potassium carbonate. This reaction produces 6-CFMPA in high yields in a relatively short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-2-(difluoromethyl)pyrimidin-4-amine involves the introduction of a chloro group, a difluoromethyl group, and an amino group onto a pyrimidine ring.", "Starting Materials": [ "2,4-dichloro-6-methylpyrimidine", "difluoromethylamine", "sodium hydride", "ammonia" ], "Reaction": [ "Step 1: React 2,4-dichloro-6-methylpyrimidine with sodium hydride to form the corresponding pyrimidine anion.", "Step 2: React the pyrimidine anion with difluoromethylamine to introduce the difluoromethyl group onto the pyrimidine ring.", "Step 3: React the resulting compound with ammonia to introduce the amino group onto the pyrimidine ring and form 6-chloro-2-(difluoromethyl)pyrimidin-4-amine." ] } | |
CAS RN |
2166912-75-8 |
Molecular Formula |
C5H4ClF2N3 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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